Cas no 29483-71-4 (o-Aminobenzylamine dihydrochloride)

• Product Name: o-Aminobenzylamine dihydrochloride
• CAS No: 29483-71-4
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD09261298
• CID: 53482
• PubChem ID: 12360816
• Update Time: 2025-06-20

o-Aminobenzylamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• o-Aminobenzylamine dihydrochloride
• 2-Aminobenzylamine dihydrochloride
• 2-(Aminomethyl)aniline dihydrochloride
• 5,6-DIHYDRO-2H-THIOPYRAN-3-CARBALDEHYDE
• 2-Aminobenzylamin-Dihydrochlorid
• 2-amino-benzylamine,dihydrochloride
• 2-Aminomethylphenylamine dihydrochloride
• 2-Ammoniomethyl-anilinium-dichlorid
• o-aminobenzylamine 2hcl
• 2-(Aminomethyl)aniline--hydrogen chloride (1/2)
• O-aminobenzylamine2 HCL
• o-aminobenzylamine
• 2-aminomethyl-phenylamine dihydrochloride
• DTXSID80494024
• 2-(aminomethyl)aniline dihydrochloride;O-AMINOBENZYLAMINE 2HCL
• Q-102379
• SCHEMBL11346558
• 2-(aminomethyl)aniline;dihydrochloride
• AKOS015844932
• A819929
• MFCD09261298
• 2-(Aminomethyl)anilinedihydrochloride
• FT-0630234
• AS-35772
• 29483-71-4
• CS-0171232

• MDL： MFCD09261298
• Inchi： 1S/C7H10N2.2ClH/c8-5-6-3-1-2-4-7(6)9;;/h1-4H,5,8-9H2;2*1H
• InChI Key： GDBZDLPGORORCQ-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C=CC=CC=1CN

Computed Properties

• Exact Mass: 194.03800
• Monoisotopic Mass: 194.0377538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 327.3°C at 760 mmHg
• Flash Point: 151.7°C
• PSA: 52.04000
• LogP: 3.61300

o-Aminobenzylamine dihydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C

Additional information on o-Aminobenzylamine dihydrochloride

Introduction to o-Aminobenzylamine Dihydrochloride (CAS No. 29483-71-4)

o-Aminobenzylamine dihydrochloride, also known as 2-aminomethylphenylamine dihydrochloride, is a versatile compound with significant applications in the fields of chemistry, biology, and pharmaceuticals. This compound, identified by its CAS number 29483-71-4, is a white to off-white crystalline solid that is highly soluble in water. Its molecular formula is C₇H₁₀N₂·2HCl, and it has a molecular weight of 185.07 g/mol.

The chemical structure of o-Aminobenzylamine dihydrochloride consists of a benzene ring with an amino group (-NH₂) and a methyl group (-CH₃) attached to the same carbon atom, forming an aminomethyl group (-CH₂NH₂). The presence of two hydrochloric acid (HCl) molecules in the salt form ensures its high solubility in water and other polar solvents. This solubility property makes it an ideal candidate for various chemical reactions and biological assays.

In the realm of organic synthesis, o-Aminobenzylamine dihydrochloride serves as a valuable building block for the preparation of more complex molecules. Its reactivity stems from the presence of the amino group, which can participate in nucleophilic substitution reactions, condensation reactions, and coupling reactions. These reactions are crucial for the synthesis of pharmaceutical intermediates, dyes, and other fine chemicals.

O-Aminobenzylamine dihydrochloride has gained attention in recent years due to its potential applications in drug discovery and development. One notable area of research involves its use as a precursor for the synthesis of bioactive compounds. For instance, studies have shown that derivatives of o-Aminobenzylamine dihydrochloride can exhibit anti-inflammatory, antimicrobial, and anticancer properties. These properties make it a promising candidate for the development of new therapeutic agents.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of o-Aminobenzylamine dihydrochloride-based compounds. The researchers found that these derivatives exhibited potent inhibitory activity against specific enzymes involved in inflammatory pathways. This finding underscores the potential of o-Aminobenzylamine dihydrochloride as a lead compound for developing anti-inflammatory drugs.

In addition to its pharmaceutical applications, o-Aminobenzylamine dihydrochloride has been explored for its use in materials science. Its ability to form stable complexes with various metal ions makes it useful in the preparation of metal-organic frameworks (MOFs). MOFs are highly porous materials with applications in gas storage, catalysis, and drug delivery systems. The unique properties of MOFs derived from o-Aminobenzylamine dihydrochloride-based ligands have shown promise in enhancing the efficiency and selectivity of catalytic processes.

The safety profile of o-Aminobenzylamine dihydrochloride is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation, ingestion, or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure safe use.

In conclusion, is a multifaceted compound with a wide range of applications in organic synthesis, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it an invaluable tool for researchers and chemists working in these fields. As ongoing research continues to uncover new possibilities for its use, the importance of this compound is likely to grow even further.